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Compound of Interest

Compound Name: Hexacosanoic acid-d4-1

Cat. No.: B12422391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical state and solubility of

hexacosanoic acid-d4-1, a deuterated form of the 26-carbon saturated very-long-chain fatty

acid. The information presented is intended to support research, development, and formulation

activities involving this compound.

Physicochemical Properties
Hexacosanoic acid-d4-1, also known as cerotic acid-d4, is a stable isotope-labeled version of

hexacosanoic acid. The incorporation of four deuterium atoms increases its molecular weight,

making it a valuable tool in metabolic research and as an internal standard for quantitative

analysis.

Physical State
At ambient temperature, hexacosanoic acid-d4-1 exists as a white to off-white solid

powder[1]. Its non-deuterated counterpart, hexacosanoic acid, is similarly described as a white,

waxy solid or powder[2][3][4][5]. The solid nature of these long-chain fatty acids is attributed to

the strong van der Waals forces between their extended hydrocarbon chains[3].

Solubility Profile
The solubility of hexacosanoic acid-d4-1 is characteristic of very-long-chain fatty acids,

exhibiting poor aqueous solubility and good solubility in various organic solvents. As the carbon
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chain length of a fatty acid increases, its solubility in water decreases significantly[6][7].

Qualitative Solubility:

Water: Very low to negligible solubility[2][3].

Organic Solvents: Soluble in a range of organic solvents including tetrahydrofuran (THF),

chloroform, ethanol, and ether[1][2][3][8].

Quantitative Data
The following tables summarize the key quantitative data for hexacosanoic acid-d4-1 and its

non-deuterated form.

Table 1: Physical and Chemical Properties

Property Hexacosanoic Acid-d4-1
Hexacosanoic Acid
(Cerotic Acid)

Molecular Formula C₂₆H₄₈D₄O₂ C₂₆H₅₂O₂

Molecular Weight 400.71 g/mol [1] 396.70 g/mol [2]

Physical Appearance
White to off-white solid

powder[1]

White, waxy solid or powder[2]

[3][4][5]

Melting Point Not specified 85-90 °C[3][5]

Table 2: Solubility Data
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Solvent Hexacosanoic Acid-d4-1
Hexacosanoic Acid
(Cerotic Acid)

Tetrahydrofuran (THF) ~10 mg/mL[1] Soluble

Chloroform Soluble ~2.5 mg/mL[8]

Ethanol Soluble Soluble[2]

Ether Soluble Soluble[2]

Water Very low Negligible[2]

Experimental Protocols
The following section details methodologies for the determination of the physical state and

solubility of hexacosanoic acid-d4-1.

Determination of Physical State
Methodology: Visual Inspection and Macroscopic Examination

Sample Preparation: A sample of hexacosanoic acid-d4-1 is placed on a clean, dry watch

glass or in a transparent container.

Observation: The physical appearance of the substance is observed at room temperature

(approximately 20-25 °C) under good lighting.

Characteristics to Note:

Form: Crystalline powder, amorphous solid, waxy solid.

Color: White, off-white, etc.

Texture: Fine, granular, etc.

Documentation: The observations are recorded.

Determination of Solubility
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The equilibrium solubility of hexacosanoic acid-d4-1 in a given solvent can be determined

using the shake-flask method, followed by quantification of the dissolved solute.

Methodology: Shake-Flask Method

Preparation of a Saturated Solution:

An excess amount of solid hexacosanoic acid-d4-1 is added to a known volume of the

selected solvent in a sealed glass vial.

The vial is agitated (e.g., using an orbital shaker) at a constant temperature (e.g., 25 °C)

for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached between the

dissolved and undissolved solid.

Separation of Undissolved Solid:

The suspension is allowed to stand to let the undissolved solid settle.

A clear aliquot of the supernatant is carefully removed using a syringe and filtered through

a chemically resistant, non-adsorptive filter (e.g., a 0.22 µm PTFE filter) to remove any

remaining solid particles.

Quantification of Dissolved Solute:

The concentration of hexacosanoic acid-d4-1 in the clear filtrate is determined using a

suitable analytical technique. Given its structure, Gas Chromatography (GC) or High-

Performance Liquid Chromatography (HPLC) are appropriate methods.

GC Analysis: The fatty acid is first converted to its more volatile methyl ester (FAME)

derivative. This is a common and robust method for fatty acid quantification.

HPLC Analysis: Can be used for direct analysis or after derivatization to enhance

detection.

Calculation: The solubility is expressed as the concentration of the dissolved compound in

the solvent (e.g., in mg/mL or mol/L).

Methodology: Assessment of Undissolved Particulates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12422391?utm_src=pdf-body
https://www.benchchem.com/product/b12422391?utm_src=pdf-body
https://www.benchchem.com/product/b12422391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For applications where the absence of particulate matter is critical, such as in parenteral

formulations, standardized pharmacopeial methods should be employed to quantify sub-visible

particles. These methods do not determine solubility but assess the level of undissolved

material.

Light Obscuration Particle Count Test (e.g., USP <788>, Ph. Eur. 2.9.19, JP 6.07): This is the

preferred method for detecting sub-visible particles.[1][2][6] It uses an apparatus that

measures the blockage of light by particles as they pass through a sensor.

Microscopic Particle Count Test (e.g., USP <788>, Ph. Eur. 2.9.19): This method is used

when the light obscuration method is not applicable, for instance, with colored or viscous

solutions.[2][6] It involves filtering a known volume of the solution and then counting the

particles on the filter membrane using a microscope.

Visualizations
The following diagram illustrates a general workflow for characterizing the physical state and

solubility of a very-long-chain fatty acid like hexacosanoic acid-d4-1.
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Physicochemical Characterization Workflow for Hexacosanoic Acid-d4-1

Start: Obtain Sample of Hexacosanoic Acid-d4-1

Physical State Determination Solubility Assessment

Visual & Macroscopic
Observation

Record Form, Color,
Texture

Select Solvents
(Aqueous & Organic)

Particulate Matter Analysis
(for specific applications)

Shake-Flask Method
(Equilibrium Solubility)

Prepare Saturated Solution
(Excess Solute, Agitation, Temp. Control)

Separate Undissolved Solid
(Filtration)

Quantify Dissolved Solute
(GC or HPLC)

Calculate Solubility
(mg/mL or mol/L)

Light Obscuration Method
(e.g., USP <788>)

Microscopic Method
(e.g., USP <788>)

Quantify Sub-visible Particles

Click to download full resolution via product page

Physicochemical Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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